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Compound of Interest

4-Hydroxy Atorvastatin-d5
Compound Name: ,
(calcium)

Cat. No.: B12415462

CAS Number: 265989-45-5[1][2]

Executive Summary

4-Hydroxy Atorvastatin-d5 (calcium) is the deuterated calcium salt form of the primary active
metabolite of Atorvastatin.[1] It serves as the "gold standard" Internal Standard (IS) for the
guantification of Atorvastatin metabolites in biological matrices (plasma, urine, tissue) using LC-
MS/MS. By mirroring the physicochemical properties and ionization efficiency of the target
analyte while providing a distinct mass shift (+5 Da), it effectively compensates for matrix
effects, extraction variability, and ionization suppression.

Chemical Identity & Specifications
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Specification

Chemical Name

4-Hydroxy Atorvastatin-d5 Calcium Salt

CAS Number

265989-45-5

Synonyms

p-Hydroxy Atorvastatin-d5 calcium; Atorvastatin
Metabolite M2-d5

Molecular Formula

CesHeoD10CaF2N4O12 (Dimer) / C33H290DsFN206

(Monomer anion)

Molecular Weight

~1199.42 g/mol (Calcium Salt Dimer)

Isotopic Purity

> 99% Deuterium enrichment

Label Position

Phenyl-d5 (on the pyrrole C3 position)

Soluble in DMSO, Methanol; Slightly soluble in

Solubility

Water
Appearance Off-white to pale yellow solid
Storage -20°C, Hygroscopic (Desiccate)

Structural Context

The "d5" label is typically located on the phenyl ring attached to the C3 position of the pyrrole

core. This positioning is critical because it ensures the label is retained in the primary mass

spectrometric fragment (m/z 445), distinguishing it from the unlabeled metabolite fragment (m/z

440).

Metabolic Pathway & Role in DMPK

Atorvastatin is extensively metabolized by CYP3A4 in the liver. The primary metabolic

pathways involve hydroxylation at the ortho and para positions of the phenyl-amide side chain.

o Parent: Atorvastatin[3][4][S][6][71[8][9][10][11]

o Metabolite: 4-Hydroxy Atorvastatin (Active)[1][12][13]
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 Internal Standard: 4-Hydroxy Atorvastatin-d5 (Tracks the metabolite specifically)[1][8][12][13]
[14]
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Figure 1: Metabolic pathway of Atorvastatin highlighting the formation of the 4-Hydroxy
metabolite.[1]

Experimental Protocol: LC-MS/MS Quantification

This protocol outlines the quantification of 4-Hydroxy Atorvastatin in human plasma using the
d5-calcium salt as the Internal Standard.[1]

A. Reagent Preparation[5][10][11]

e Stock Solution: Dissolve 1 mg of 4-Hydroxy Atorvastatin-d5 (calcium) in 1 mL of Methanol
(1 mg/mL). Store at -80°C.

e Working IS Solution: Dilute stock to 50 ng/mL in 50:50 Acetonitrile:Water.

o Extraction Solvent: Acetonitrile with 0.1% Formic Acid (cold).[1]

B. Sample Preparation (Protein Precipitation)[1][9][12]

¢ Aliquot: Transfer 50 pL of plasma sample into a 96-well plate or microcentrifuge tube.
e |S Addition: Add 10 pL of Working IS Solution (50 ng/mL). Vortex gently.
o Precipitation: Add 200 pL of Extraction Solvent (Cold Acetonitrile + 0.1% FA).

o Agitation: Vortex for 2 minutes at high speed.
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o Centrifugation: Centrifuge at 4,000 x g for 10 minutes at 4°C.
o Transfer: Transfer 100 pL of supernatant to a clean vial.

e Dilution: Dilute with 100 pL of Water (to match initial mobile phase).

C. LC-MSIMS Conditions[1][9]

Chromatography (LC)

Column: C18 Reverse Phase (e.g., Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 um).
[1]

» Mobile Phase A: 0.1% Formic Acid in Water.

e Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
e Flow Rate: 0.4 mL/min.

e Gradient:

0.0 min: 30% B

[e]

3.0 min: 90% B

[e]

3.5 min: 90% B

o

[¢]

3.6 min: 30% B

[¢]

5.0 min: Stop
Mass Spectrometry (MS)
e Source: ESI Positive Mode.

e Scan Mode: Multiple Reaction Monitoring (MRM).[1][8][9][13]
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Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (eV)
e

4-OH Atorvastatin 575.2 440.2 25

4-OH Atorvastatin-d5 580.2 445.2 25

Note: The transition 580.2 -> 445.2 confirms the d5 label is on the core pyrrole-phenyl ring,

which is retained after the loss of the hydroxylated amide side chain.
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Figure 2: Analytical workflow for sample processing and quantification.
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Data Interpretation & Validation
Linearity and Range

e Linear Range: Typically 0.5 ng/mL to 100 ng/mL.

e Weighting: 1/x2 linear regression is recommended to improve accuracy at the lower limit of
quantification (LLOQ).

Isotopic Contribution

Ensure the d5 standard does not contain significant amounts of dO (unlabeled) species
(<0.5%), as this will contribute to the analyte signal and bias results. Conversely, the high mass
shift (+5 Da) prevents "cross-talk" from the analyte into the IS channel.

Stability

4-Hydroxy Atorvastatin is sensitive to lactonization at low pH.[1]
o Precaution: Keep samples cool (4°C) and avoid highly acidic buffers for long storage.

o Equilibrium: In plasma, the acid and lactone forms exist in equilibrium.[5] The calcium salt
form of the reference standard is stable, but once dissolved, it should be used immediately
or frozen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12415462#4-hydroxy-atorvastatin-d5-calcium-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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